Cas no 1592865-93-4 (6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1592865-93-4
• MF: C₆H₃BrFN₃
• MW: 216.010523080826
• MDL: MFCD29037524
• CID: 4607247
• PubChem ID: 117869214
• Update Time: 2025-11-02

6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine
• SY129653
• A921853
• BS-51607
• AC4566
• 1592865-93-4
• CS-0157336
• MFCD29037524
• SCHEMBL16461023
• EN300-1592200
• DB-207670
• AKOS027427519

• MDL： MFCD29037524
• Inchi： 1S/C6H3BrFN3/c7-4-1-5(8)6-9-3-10-11(6)2-4/h1-3H
• InChI Key： VOOXQCBXZCCSMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC=NN2C=1)F

Computed Properties

• Exact Mass: 214.94944g/mol
• Monoisotopic Mass: 214.94944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine

6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1592865-93-4): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

The 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1592865-93-4) is a highly specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and material science. As a triazolopyridine derivative, this compound combines the advantageous properties of both triazole and pyridine rings, making it particularly valuable for drug discovery and development.

With the increasing demand for novel small molecule drugs and pharmaceutical intermediates, compounds like 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine have become crucial building blocks in medicinal chemistry. The presence of both bromine and fluorine substituents at positions 6 and 8 respectively enhances its reactivity and potential for further functionalization, which explains why researchers frequently search for "triazolopyridine synthesis" and "halogenated heterocycles applications" in scientific databases.

From a chemical perspective, the 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine structure offers several advantages. The electron-withdrawing nature of the fluoro substituent at position 8 influences the electronic distribution across the ring system, while the bromo group at position 6 serves as an excellent leaving group for various coupling reactions. These characteristics make it particularly valuable for cross-coupling reactions in organic synthesis, a topic that consistently ranks high in search queries related to pharmaceutical chemistry.

In pharmaceutical applications, the [1,2,4]triazolo[1,5-a]pyridine scaffold has demonstrated remarkable biological activity profiles. Recent studies have shown that derivatives of this core structure exhibit potential as kinase inhibitors, making 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine a valuable intermediate for developing targeted therapies. The growing interest in "kinase inhibitor development" and "cancer drug discovery" reflects the importance of such compounds in modern medicinal chemistry.

The material science field has also benefited from compounds like 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine. Its rigid, planar structure and ability to participate in π-π stacking interactions make it suitable for creating organic electronic materials. Researchers investigating "organic semiconductors" and "OLED materials" frequently explore heterocyclic compounds with similar structural features.

Synthetic accessibility is another advantage of 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine. The compound can be prepared through well-established routes involving cyclization of appropriately substituted pyridine precursors. This synthetic versatility explains why queries about "triazolopyridine preparation methods" and "halogenated heterocycle synthesis" remain popular among organic chemists.

Recent advancements in high-throughput screening and combinatorial chemistry have further increased the demand for diverse heterocyclic building blocks like 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine. Pharmaceutical companies and research institutions actively seek such compounds to expand their screening libraries, as evidenced by the growing number of searches for "pharmaceutical intermediates suppliers" and "drug discovery building blocks".

The stability and storage characteristics of 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine make it particularly attractive for industrial applications. Unlike some reactive heterocycles, this compound demonstrates good shelf stability under proper storage conditions, addressing a common concern reflected in searches for "stable heterocyclic compounds" and "long-lasting pharmaceutical intermediates".

From a regulatory perspective, 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine falls into the category of specialty chemicals used exclusively for research purposes. Its controlled use in pharmaceutical development aligns with current industry trends toward "green chemistry" and "sustainable drug development", topics that consistently appear in scientific literature and search engine queries.

Analytical characterization of 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The importance of thorough characterization is reflected in frequent searches for "heterocyclic compound analysis" and "pharmaceutical intermediate characterization" across scientific platforms.

Looking toward future applications, researchers are exploring the potential of 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine in emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic approaches, which have seen exponential growth in research interest, often require precisely functionalized heterocyclic components like this compound.

In conclusion, 6-Bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1592865-93-4) represents a valuable chemical entity with wide-ranging applications in both pharmaceutical development and material science. Its unique structural features, synthetic versatility, and potential for further functionalization ensure its continued importance in chemical research. As the scientific community increasingly focuses on "targeted drug delivery" and "advanced material design", compounds like this will undoubtedly play a crucial role in shaping future innovations across multiple scientific disciplines.